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The table below summarizes the core technical data for PF-AKT400, an ATP-competitive Akt inhibitor [1]

[2].

Property Details

CAS Number 1004990-28-6 [1] [2]

Molecular Formula C₂₀H₂₂F₂N₆O [1] [2]

Molecular Weight 400.43 g/mol [1] [2]

Purity ≥ 98% (by HPLC) [1] [2]

Short-Term Storage 0°C (for 3 years as a powder) [1]

Long-Term Storage -20°C (for 3 years as a powder) [1] [2]

Solubility ≥ 100 mg/mL in DMSO (hygroscopic) [1]

In Solvent (Stock Solution) -80°C for 2 years; -20°C for 1 year [1]

Handling and Experimental Preparation

Based on the available data, here are the recommended handling and preparation procedures:
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Solvent and Stock Solutions: PF-AKT400 is highly soluble in DMSO and can be prepared as a

concentrated stock solution (e.g., 100 mM) [1].
Solution Stability: Aliquot and store stock solutions at -80°C for 2 years or -20°C for 1 year to
prevent loss of activity from repeated freeze-thaw cycles [1].
In Vivo Dosing: For animal studies, PF-AKT400 is typically administered orally. In PC3 prostate

carcinoma xenograft models, doses of 75-100 mg/kg, twice daily, showed significant tumor growth
inhibition [1].

Research Context of Akt Inhibition

PF-AKT400 is a broadly selective, potent, ATP-competitive inhibitor of Akt (PKBα), with an IC₅₀ of 0.5

nM and over 900-fold selectivity for Akt over PKA [1]. The PI3K/Akt signaling pathway is a central

research focus.

Pathway Role: The PI3K/Akt pathway is crucial in regulating oxidative stress and apoptosis [3] [4].

Akt activation phosphorylates and activates Nrf2, a key transcription factor for antioxidant response
[3] [4].

Experimental Use of Inhibitors: Researchers commonly use inhibitors like PF-AKT400, LY294002
(PI3K inhibitor), and ML385 (Nrf2 inhibitor) to probe this pathway's function and validate

mechanisms of protective substances [3] [4].

The following diagram illustrates the signaling pathway involving Akt and the points of inhibition for these

research tools:
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This diagram shows the PI3K/Akt/Nrf2 signaling axis and where common research inhibitors act. Using PF-

AKT400 and other inhibitors helps confirm the role of this pathway in cellular responses to oxidative stress

[3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b548344#pf-akt400-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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